N-(2-hydroxyphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide

• IUPAC Name: N-(2-hydroxyphenyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C10H10N4O2S/c15-8-4-2-1-3-7(8)13-9(16)5-17-10-11-6-12-14-10/h1-4,6,15H,5H2,(H,13,16)(H,11,12,14)
• InChI Key: IMFIXRBQJFRPDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=NN2)O
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol

Description

N-(2-hydroxyphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide, commonly referred to as HPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. HPTA is a triazole-based compound that has shown promising results in various studies, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of HPTA involves the inhibition of certain enzymes that are involved in the progression of diseases. HPTA has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease. HPTA also inhibits the activity of certain enzymes that are involved in the biosynthesis of nucleotides, which are essential for the progression of cancer.
Biochemical and Physiological Effects:
HPTA has been shown to have various biochemical and physiological effects. HPTA has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. HPTA has also been shown to increase the levels of certain cytokines, which are involved in the immune response. HPTA has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of HPTA is its ease of synthesis. HPTA can be easily synthesized in large quantities, which makes it an attractive compound for scientific research. HPTA is also relatively stable, which makes it easy to handle in lab experiments. However, one of the limitations of HPTA is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of HPTA. One potential direction is the development of HPTA as a potential drug target for the treatment of various diseases. Another potential direction is the study of the effects of HPTA on the immune system, which may have implications for the treatment of various inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and administration of HPTA for various applications.

Scientific Research Applications

HPTA has been extensively studied for its potential applications in scientific research. One of the most promising applications of HPTA is as a potential drug target for the treatment of various diseases. HPTA has been shown to inhibit the activity of certain enzymes that are involved in the progression of diseases such as cancer and Alzheimer's disease.